Cas no 169624-26-4 (Cholestane-2,3,22,23-tetrol, (2a,3a,5a,22R,23R)-)

• Product Name: Cholestane-2,3,22,23-tetrol, (2a,3a,5a,22R,23R)-
• CAS No: 169624-26-4
• MF: C₂₇H₄₈O₄
• MW: 436.667629241943
• CID: 1351298
• PubChem ID: 101682290
• Update Time: 2025-04-20

Cholestane-2,3,22,23-tetrol, (2a,3a,5a,22R,23R)- Chemical and Physical Properties

Names and Identifiers

• Cholestane-2,3,22,23-tetrol, (2a,3a,5a,22R,23R)-
• 6-DEOXO-28-NORCASTASTERONE
• 169624-26-4
• CHEBI:188995
• (2R,3S,5S,8R,9S,10S,13S,14S,17R)-17-[(2S,3R,4R)-3,4-dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-2,3-diol

• Inchi： 1S/C27H48O4/c1-15(2)12-23(29)25(31)16(3)19-8-9-20-18-7-6-17-13-22(28)24(30)14-27(17,5)21(18)10-11-26(19,20)4/h15-25,28-31H,6-14H2,1-5H3/t16-,17-,18-,19+,20-,21-,22-,23+,24+,25+,26+,27-/m0/s1
• InChI Key： LCZMVUQKRUXUPG-MFGLZFITSA-N
• SMILES： O[C@H]1[C@H](C[C@@H]2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@H](C)[C@H]([C@@H](CC(C)C)O)O)CC[C@H]43)[C@@]2(C)C1)O

Computed Properties

• Exact Mass: 436.35544
• Monoisotopic Mass: 436.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Tetrahydroxy bile acids, alcohols and derivatives